N-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-2,5-dimethylfuran-3-carboxamide

• IUPAC Name: N-[2-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]ethyl]-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C16H18F3N3O2/c1-9-7-12(10(2)24-9)15(23)20-5-6-22-13(11-3-4-11)8-14(21-22)16(17,18)19/h7-8,11H,3-6H2,1-2H3,(H,20,23)
• InChI Key: CIGYLHOSTYTJHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NCCN2C(=CC(=N2)C(F)(F)F)C3CC3
• Molecular Formula: C16H18F3N3O2
• Molecular Weight: 341.33 g/mol

Description

N-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-2,5-dimethylfuran-3-carboxamide is a useful research compound. Its molecular formula is C16H18F3N3O2 and its molecular weight is 341.334. The purity is usually 95%.
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Scientific Research Applications

Pyrazole Derivatives in Medicinal Chemistry

Pyrazole derivatives have been recognized as significant pharmacophores in medicinal chemistry due to their wide range of biological activities. These activities include anticancer, analgesic, anti-inflammatory, antimicrobial, antiviral, anticonvulsant, antihistaminic, and anti-HIV properties. The synthesis approaches often involve condensation followed by cyclization, utilizing reagents like phosphorus oxychloride (POCl3), dimethylformamide, acetamide, and hydrazine. These methods allow for the efficient creation of pyrazole-based heterocycles, which serve as valuable scaffolds for further exploration and development in the field of drug discovery and development (Dar & Shamsuzzaman, 2015).

Furan Derivatives in Sustainable Chemistry

Furan derivatives, particularly those derived from biomass, such as 5-Hydroxymethylfurfural (HMF), have emerged as key platform chemicals in sustainable chemistry. These compounds are poised to replace non-renewable hydrocarbon sources significantly. HMF and its derivatives, including 2,5-furandicarboxylic acid, 2,5-diformylfuran, and 2,5-dimethylfuran, are pivotal in developing monomers, polymers, fuels, and various fine chemicals. The versatility of these furan derivatives underscores their potential in creating a more sustainable chemical industry, facilitating the transition towards greener and more renewable resources (Chernyshev et al., 2017).